molecular formula C21H19N3 B8470486 6-Methyl-2,3-di-p-tolyl-5H-pyrrolo[2,3-b]pyrazine

6-Methyl-2,3-di-p-tolyl-5H-pyrrolo[2,3-b]pyrazine

Cat. No.: B8470486
M. Wt: 313.4 g/mol
InChI Key: JZGRFNPJXICTNB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-Methyl-2,3-di-p-tolyl-5H-pyrrolo[2,3-b]pyrazine is a useful research compound. Its molecular formula is C21H19N3 and its molecular weight is 313.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C21H19N3

Molecular Weight

313.4 g/mol

IUPAC Name

6-methyl-2,3-bis(4-methylphenyl)-5H-pyrrolo[2,3-b]pyrazine

InChI

InChI=1S/C21H19N3/c1-13-4-8-16(9-5-13)19-20(17-10-6-14(2)7-11-17)24-21-18(23-19)12-15(3)22-21/h4-12H,1-3H3,(H,22,24)

InChI Key

JZGRFNPJXICTNB-UHFFFAOYSA-N

Canonical SMILES

CC1=CC=C(C=C1)C2=NC3=C(NC(=C3)C)N=C2C4=CC=C(C=C4)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

2-Bromo-3-chloro-6-methyl-5H-pyrrolo[2,3-b]pyrazine (step 3) (183 mg, 0.742 mmol) in dioxane (5 ml) was degassed with N2 and treated with p-tolylboronic acid (242 mg, 1.782 mmol), K2CO3 (308 mg, 2.227 mmol) and PdCl2(dppf)-CH2Cl2-adduct (60.6 mg, 0.074 mmol). The reaction mixture was heated at reflux for 3 hours. After cooling to RT, further portions of p-tolyl boronic acid (242 mg, 1.782 mmol) and PdCl2(dppf)-CH2Cl2-adduct (60.6 mg, 0.074 mmol) were added and heating continued at reflux for 2 hours. After cooling to RT, the mixture was diluted with water (50 ml). The resultant suspension was sonicated and filtered, rinsing the filter cake with water (×3). Purification of the crude product by chromatography on silica eluting with 0-30% EtOAc in iso-hexane afforded the titled compound;
Quantity
183 mg
Type
reactant
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
5 mL
Type
solvent
Reaction Step One
Quantity
242 mg
Type
reactant
Reaction Step Two
Name
Quantity
308 mg
Type
reactant
Reaction Step Two
Quantity
60.6 mg
Type
catalyst
Reaction Step Two
Quantity
242 mg
Type
reactant
Reaction Step Three
Quantity
60.6 mg
Type
catalyst
Reaction Step Three
[Compound]
Name
resultant suspension
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
Quantity
50 mL
Type
solvent
Reaction Step Five

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